Cas no 40167-38-2 (4-methyl-1H-Pyrrole-3-carbonitrile)

• Product name: 4-methyl-1H-Pyrrole-3-carbonitrile
• CAS No: 40167-38-2
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 1112033
• PubChem ID: 3797915

4-methyl-1H-Pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-Pyrrole-3-carbonitrile
• AT16242
• DB-358376
• 40167-38-2
• AKOS006357051
• DTXSID80396559
• 4-Methyl-3-pyrrolecarbonitrile
• SCHEMBL1777130
• SB63725
• CS-0308054
• Z1203732959
• EN300-106304

• MDL： MFCD00967072
• Inchi： InChI=1S/C6H6N2/c1-5-3-8-4-6(5)2-7/h3-4,8H,1H3
• InChI Key： XFDDOTKUCLKYAV-UHFFFAOYSA-N
• SMILES： CC1=CNC=C1C#N

Computed Properties

• Exact Mass: 106.053098200g/mol
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.6Ų